Cas no 2213440-04-9 (N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide)

• Product Name: N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
• CAS No: 2213440-04-9
• MF: C₁₈H₂₁BClNO₄S
• MW: 393.69264292717
• MDL: MFCD32661485
• CID: 4786673
• PubChem ID: 141754330
• Update Time: 2025-05-19

N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
• C1(=CC=CC=C1)S(=O)(=O)NC1=CC(=C(C=C1)B1OC(C(O1)(C)C)(C)C)Cl
• N-[3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide
• 2213440-04-9
• D94246
• AS-77243
• N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide

• MDL： MFCD32661485
• Inchi： 1S/C18H21BClNO4S/c1-17(2)18(3,4)25-19(24-17)15-11-10-13(12-16(15)20)21-26(22,23)14-8-6-5-7-9-14/h5-12,21H,1-4H3
• InChI Key： NXXWKLDZZOHTOD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 393.0972872g/mol
• Monoisotopic Mass: 393.0972872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73

Additional information on N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide

N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide: A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide (CAS No. 2213440-04-9) has emerged as a compound of significant interest. This boron-containing sulfonamide derivative is widely recognized for its unique structural features and potential applications in drug discovery and material science. The compound's dioxaborolane moiety, in particular, has garnered attention due to its versatility in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by synthetic chemists.

The molecular structure of N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide combines a chlorophenyl group with a benzenesulfonamide fragment, linked through a boronate ester functionality. This arrangement makes it valuable for designing protease inhibitors and other biologically active molecules, aligning with current trends in targeted drug delivery research. Recent studies highlight its role in developing PET radiotracers, addressing the growing demand for advanced diagnostic tools in oncology.

From a synthetic perspective, this compound serves as a crucial boronic acid precursor, answering frequent queries about stable boronate protecting groups. Its tetramethyl dioxaborolane unit offers improved stability against hydrolysis compared to free boronic acids, making it ideal for air-sensitive reactions—a common challenge discussed in organic chemistry forums. Researchers exploring C-H activation strategies often investigate such arylboron reagents for their efficiency in forming carbon-carbon bonds.

The thermal and chemical stability of CAS 2213440-04-9 has made it subject to numerous computational chemistry studies, particularly in density functional theory (DFT) calculations—a hot topic in molecular modeling communities. Its crystalline properties have been examined for potential applications in organic electronics, responding to industry interest in flexible semiconductor materials. The sulfonamide group additionally provides opportunities for hydrogen bond networking, relevant to crystal engineering discussions.

In pharmaceutical contexts, the chloro-substituted arylboronate portion of the molecule enables precise structure-activity relationship (SAR) modifications, addressing frequent searches about bioisosteric replacements. Recent patent analyses reveal derivatives of this scaffold being explored for kinase inhibition, connecting to widespread interest in cancer therapeutics. The compound's logP value and membrane permeability characteristics make it particularly valuable in central nervous system drug design.

Environmental chemists have studied the biodegradation pathways of similar organoboron compounds, responding to concerns about green chemistry principles. The benzenesulfonamide moiety allows for straightforward derivatization strategies, frequently discussed in combinatorial chemistry literature. Its UV absorption profile has prompted investigations into potential photocatalyst applications, aligning with renewable energy research trends.

Analytical method development for N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide has been a focus area, with advanced HPLC-MS techniques being optimized for its detection—a practical concern for quality control laboratories. The compound's NMR spectral data (particularly ¹¹B signals) serves as educational material for spectroscopic interpretation courses, addressing common student queries about boron chemical shifts.

Material scientists have explored the compound's potential in metal-organic frameworks (MOFs) construction, leveraging its dual functionality as both hydrogen bond acceptor and donor. This connects to nanotechnology discussions about porous materials design. The thermal decomposition profile of the dioxaborolane ring has implications for developing flame retardant additives, another area of industrial interest.

From a regulatory standpoint, proper handling procedures for arylboronate compounds like CAS 2213440-04-9 are frequently searched topics, emphasizing the need for laboratory safety protocols. The compound's storage stability under various conditions (humidity, temperature) has been documented to address practical concerns in chemical inventory management. Recent advances in continuous flow chemistry have incorporated similar boronate esters, reflecting industry's shift toward process intensification.

The scientific literature contains numerous examples of N-(3-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide serving as a key intermediate in multi-step syntheses, particularly for heterocyclic compounds—a perennial focus in medicinal chemistry. Its crystallographic data has contributed to understanding molecular packing behaviors, relevant to polymorphism studies in pharma development. The compound continues to inspire research at the intersection of organic synthesis, materials science, and drug discovery, maintaining its relevance in contemporary chemical research.